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Compound of Interest

Dimethyldioctadecylammonium
lodide

Cat. No.: B1340579

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of
dimethyldioctadecylammonium iodide, a quaternary ammonium compound with applications
in various scientific fields.

Data Presentation: Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular formula for dimethyldioctadecylammonium iodide is C38H80IN[1][2][3][4].
The calculation of its molecular weight is detailed in the table below.

Atomic Weight Total Weight (

Element Symbol Quantity

(g/mol) g/mol )
Carbon C 38 12.011 456.418
Hydrogen H 80 1.008 80.64
lodine | 1 126.904 126.904
Nitrogen N 1 14.007 14.007
Total 677.969
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Note: The atomic weights used are the conventional atomic weights provided by IUPAC.[5][6]

[7181°]

The calculated molecular weight of dimethyldioctadecylammonium iodide is 677.97 g/mol

[21031[4].

Experimental Protocols & Signaling Pathways

The determination of a compound's molecular weight is a fundamental calculation based on its
chemical formula and the standard atomic weights of its elements. As such, experimental
protocols for its determination are not typically required for this specific piece of information.
Similarly, signaling pathways are not relevant to the intrinsic physical property of molecular
weight.

For researchers interested in the experimental characterization of
dimethyldioctadecylammonium iodide, techniques such as mass spectrometry would be
employed to confirm its molecular mass and structure.

Logical Relationship Diagram

The following diagram illustrates the logical workflow for calculating the molecular weight of a
chemical compound.
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Caption: Logical workflow for molecular weight calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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